Cas no 280582-33-4 (4-anilino-5-cyano-2-(methylthio)pyrimidine)

• Product Name: 4-anilino-5-cyano-2-(methylthio)pyrimidine
• CAS No: 280582-33-4
• MF: C₁₂H₁₀N₄S
• MW: 242.299600124359
• CID: 2143543
• PubChem ID: 18768038
• Update Time: 2025-04-21

4-anilino-5-cyano-2-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-anilino-5-cyano-2-(methylthio)pyrimidine
• DB-332097
• SCHEMBL5257876
• 280582-33-4

• Inchi： 1S/C12H10N4S/c1-17-12-14-8-9(7-13)11(16-12)15-10-5-3-2-4-6-10/h2-6,8H,1H3,(H,14,15,16)
• InChI Key： BOWGVWDAJPPVQQ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C#N)C(=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.06261751Da
• Monoisotopic Mass: 242.06261751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.9Ų